N-(3-acetylphenyl)-4-chloro-1-methyl-3-propyl-1H-pyrazole-5-carboxamide

• Molecular Formula: C16H18ClN3O2
• Molecular Weight: 319.78 g/mol
• IUPAC Name: N-(3-acetylphenyl)-4-chloro-2-methyl-5-propylpyrazole-3-carboxamide
• InChI: InChI=1S/C16H18ClN3O2/c1-4-6-13-14(17)15(20(3)19-13)16(22)18-12-8-5-7-11(9-12)10(2)21/h5,7-9H,4,6H2,1-3H3,(H,18,22)
• InChI Key: YYBBHMGMPRVRSK-UHFFFAOYSA-N
• SMILES: CCCC1=NN(C(=C1Cl)C(=O)NC2=CC=CC(=C2)C(=O)C)C

Description

N-(3-acetylphenyl)-4-chloro-1-methyl-3-propyl-1H-pyrazole-5-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as "ACP-105" and belongs to the class of pyrazole derivatives. ACP-105 has been found to exhibit a wide range of biochemical and physiological effects, making it an important compound for further research.

Mechanism of Action

The mechanism of action of ACP-105 is not fully understood, but it is believed to act as a selective androgen receptor modulator (SARM). This means that ACP-105 selectively binds to androgen receptors in the body, leading to a range of physiological effects.
Biochemical and Physiological Effects:
ACP-105 has been found to have a range of biochemical and physiological effects, including increased muscle mass and strength, improved bone density, and improved cognitive function. ACP-105 has also been found to have a positive effect on lipid metabolism and insulin sensitivity.

Advantages and Limitations for Lab Experiments

ACP-105 has several advantages for lab experiments, including its relative ease of synthesis and its wide range of potential applications. However, there are also limitations to using ACP-105 in lab experiments, including the need for careful dosing and the potential for side effects.

Future Directions

There are several potential future directions for research on ACP-105. One area of research is in the development of new treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. ACP-105 may also have potential applications in the treatment of muscle wasting and other conditions that affect muscle mass and strength. Additionally, further research is needed to fully understand the mechanism of action of ACP-105 and its potential side effects.

Synthesis Methods

The synthesis of ACP-105 involves the reaction of 3-acetylphenylhydrazine with 4-chloro-1-methyl-3-propyl-1H-pyrazole-5-carboxylic acid, followed by the addition of acetic anhydride to form the final product. The process of synthesizing ACP-105 is relatively simple and can be carried out using standard laboratory equipment.

Scientific Research Applications

ACP-105 has been found to have potential applications in various fields of scientific research. One of the most promising areas of research is in the field of neuroscience, where ACP-105 has been found to have a positive effect on cognitive function and memory. ACP-105 has also been found to have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.